Cas no 2172527-76-1 (3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2172527-76-1
• MF: C₁₅H₂₃N₃O₆
• MW: 341.359624147415
• CID: 6512675
• PubChem ID: 165801227
• Update Time: 2025-06-11

3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• EN300-1451563
• 2172527-76-1
• 3-[3-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid

• Inchi： 1S/C15H23N3O6/c1-14(2,3)23-13(21)17-15(6-8-22-9-7-15)12-16-10(24-18-12)4-5-11(19)20/h4-9H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： DXBHLLLVYJVKSG-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NOC(CCC(=O)O)=N2)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.15868546g/mol
• Monoisotopic Mass: 341.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų

Additional information on 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid

Comprehensive Overview of 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172527-76-1)

3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172527-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their versatility in drug discovery and material science. The presence of both oxadiazole and propanoic acid moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The tert-butoxycarbonyl (Boc) protecting group in 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid is particularly noteworthy, as it is widely used in peptide synthesis and organic transformations. Researchers are increasingly interested in this compound due to its potential role in the development of enzyme inhibitors and bioactive molecules. Recent studies have highlighted the importance of oxadiazole-based compounds in targeting various biological pathways, making this compound a subject of intense investigation.

In the context of current trends, 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid aligns with the growing demand for small-molecule therapeutics and precision medicine. The compound's structural complexity and functional groups make it a valuable tool for researchers exploring structure-activity relationships (SAR) and drug design. Additionally, its potential applications in bioconjugation and prodrug development have sparked interest among scientists working on targeted drug delivery systems.

From a synthetic chemistry perspective, the preparation of 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid involves multi-step reactions, including cyclization and protection-deprotection strategies. The compound's stability and solubility properties are also critical factors for its utility in various experimental setups. Researchers often seek information on the spectroscopic characterization and chromatographic purification of this compound, as these aspects are essential for ensuring its purity and reproducibility in studies.

The rising interest in heterocyclic compounds like 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid is reflected in the increasing number of publications and patents related to this chemical class. Its potential to serve as a building block for more complex molecules further underscores its importance in modern chemistry. As the scientific community continues to explore novel therapeutic agents, compounds such as this are likely to play a pivotal role in advancing drug discovery and chemical biology.

In summary, 3-3-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172527-76-1) represents a fascinating area of research with broad implications for pharmaceuticals and beyond. Its unique structure, combined with the growing body of evidence supporting its utility, makes it a compound worth watching in the coming years. Researchers and industry professionals alike are encouraged to delve deeper into its properties and applications to unlock its full potential.